Cas no 212757-09-0 (Cyclohexanecarboxylicacid, 2-(4-bromobenzoyl)-, (1R,2R)-rel-)
212757-09-0 structure
Product Name:Cyclohexanecarboxylicacid, 2-(4-bromobenzoyl)-, (1R,2R)-rel-
CAS No:212757-09-0
MF:C14H15BrO3
MW:311.171103715897
CID:289611
PubChem ID:2725095
Update Time:2025-04-19
Cyclohexanecarboxylicacid, 2-(4-bromobenzoyl)-, (1R,2R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylicacid, 2-(4-bromobenzoyl)-, (1R,2R)-rel-
- NULL
- trans-2-(4-Bromobenzoyl)-1-cyclohexanecarboxylic acid
- TRANS-2-(4-BROMOBENZOYL)-1-CYCLOHEXANE-CARBOXYLIC ACID
- (1R,2R)-2-(4-bromobenzoyl)cyclohexane-1-carboxylic acid
- MFCD00800528
- AKOS024282679
- 956136-58-6
- trans-2-(4-bromobenzoyl)cyclohexanecarboxylic acid
- TRANS-2-(4-BROMOBENZOYL)-1-CYCLOHEXANE-CARBOXYLIC ACID, 98
- OVZXXISOLDHARA-VXGBXAGGSA-N
- SCHEMBL180513
- trans-2-(4-Bromobenzoyl)-1-cyclohexane-carboxylic acid,98
- starbld0016700
- 212757-09-0
- DB-257127
-
- Inchi： 1S/C14H15BrO3/c15-10-7-5-9(6-8-10)13(16)11-3-1-2-4-12(11)14(17)18/h5-8,11-12H,1-4H2,(H,17,18)/t11-,12-/m1/s1
- InChI Key： OVZXXISOLDHARA-VXGBXAGGSA-N
- SMILES： BrC1C=CC(=CC=1)C([C@@H]1CCCC[C@H]1C(=O)O)=O
Computed Properties
- Exact Mass: 310.02000
- Monoisotopic Mass: 309.012632
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- XLogP3: 4
- Topological Polar Surface Area: 57.2
Experimental Properties
- Color/Form: Not available
- Density: 1.4606 (rough estimate)
- Melting Point: 163-169°C
- Boiling Point: 465.7°Cat760mmHg
- Flash Point: 235.5°C
- Refractive Index: 1.4620 (estimate)
- PSA: 54.37000
- LogP: 3.52280
- Solubility: Not available
Cyclohexanecarboxylicacid, 2-(4-bromobenzoyl)-, (1R,2R)-rel- Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Cyclohexanecarboxylicacid, 2-(4-bromobenzoyl)-, (1R,2R)-rel- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR00C2SR-100mg |
TRANS-2-(4-BROMOBENZOYL)-1-CYCLOHEXANE-CARBOXYLIC ACID, 98 |
212757-09-0 | 98% | 100mg |
$60.00 | 2025-02-12 | |
| Aaron | AR00C2SR-250mg |
TRANS-2-(4-BROMOBENZOYL)-1-CYCLOHEXANE-CARBOXYLIC ACID, 98 |
212757-09-0 | 98% | 250mg |
$100.00 | 2025-02-12 | |
| Aaron | AR00C2SR-1g |
TRANS-2-(4-BROMOBENZOYL)-1-CYCLOHEXANE-CARBOXYLIC ACID, 98 |
212757-09-0 | 98% | 1g |
$253.00 | 2025-02-12 | |
| Aaron | AR00C2SR-5g |
TRANS-2-(4-BROMOBENZOYL)-1-CYCLOHEXANE-CARBOXYLIC ACID, 98 |
212757-09-0 | 98% | 5g |
$426.00 | 2025-02-12 | |
| Aaron | AR00C2SR-10g |
TRANS-2-(4-BROMOBENZOYL)-1-CYCLOHEXANE-CARBOXYLIC ACID, 98 |
212757-09-0 | 98% | 10g |
$720.00 | 2025-02-12 | |
| 1PlusChem | 1P00C2KF-100mg |
TRANS-2-(4-BROMOBENZOYL)-1-CYCLOHEXANE-CARBOXYLIC ACID, 98 |
212757-09-0 | 98% | 100mg |
$84.00 | 2023-12-19 | |
| 1PlusChem | 1P00C2KF-250mg |
TRANS-2-(4-BROMOBENZOYL)-1-CYCLOHEXANE-CARBOXYLIC ACID, 98 |
212757-09-0 | 98% | 250mg |
$126.00 | 2023-12-19 | |
| 1PlusChem | 1P00C2KF-1g |
TRANS-2-(4-BROMOBENZOYL)-1-CYCLOHEXANE-CARBOXYLIC ACID, 98 |
212757-09-0 | 98% | 1g |
$288.00 | 2023-12-19 | |
| 1PlusChem | 1P00C2KF-5g |
TRANS-2-(4-BROMOBENZOYL)-1-CYCLOHEXANE-CARBOXYLIC ACID, 98 |
212757-09-0 | 98% | 5g |
$486.00 | 2023-12-19 | |
| 1PlusChem | 1P00C2KF-10g |
TRANS-2-(4-BROMOBENZOYL)-1-CYCLOHEXANE-CARBOXYLIC ACID, 98 |
212757-09-0 | 98% | 10g |
$807.00 | 2023-12-19 |
Cyclohexanecarboxylicacid, 2-(4-bromobenzoyl)-, (1R,2R)-rel- Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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